Cas no 1232838-31-1 (Methyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1232838-31-1
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD08056667
• CID: 1027435
• PubChem ID: 18526038
• Update Time: 2025-04-20

Methyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• Ethyl 1-[2-(methoxycarbonyl)-4-nitrophenyl]-4-piperidinecarboxylate
• DA-32490
• J-522320
• CS-0216691
• F16315
• Methyl 4-Bromo-5-methylpyrazole-3-carboxylate
• methyl 4-bromo-3-methyl-1h-pyrazole-5-carboxylate
• 7Z-0815
• methyl4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• AKOS005071103
• EN300-54808
• 1H-pyrazole-3-carboxylic acid, 4-bromo-5-methyl-, methyl ester
• 1232838-31-1
• SCHEMBL14857837
• methyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate(SALTDATA: FREE)
• SCHEMBL23294471
• SY180071
• A890818
• DB-386570
• AKOS000276425
• 2641211-98-3
• BBL011309
• DTXSID90594721
• Methyl 4-bromo-3-methyl-1H-pyrazole-5-carboxylate, AldrichCPR
• STK943201
• VCX
• MFCD08056667
• Z1450567401
• ALBB-027681

• MDL： MFCD08056667
• Inchi： 1S/C6H7BrN2O2/c1-3-4(7)5(9-8-3)6(10)11-2/h1-2H3,(H,8,9)
• InChI Key： QOTBTHHHTJJTRR-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NNC=1C

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),